Cas no 123577-48-0 (2H-Benzofuro[3,2-g]-1-benzopyran-2-one,6,7,8,9-tetrahydro-4-(hydroxymethyl)-)

• Product Name: 2H-Benzofuro[3,2-g]-1-benzopyran-2-one,6,7,8,9-tetrahydro-4-(hydroxymethyl)-
• CAS No: 123577-48-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 157570
• PubChem ID: 130000
• Update Time: 2025-04-19

2H-Benzofuro[3,2-g]-1-benzopyran-2-one,6,7,8,9-tetrahydro-4-(hydroxymethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Benzofuro[3,2-g]-1-benzopyran-2-one,6,7,8,9-tetrahydro-4-(hydroxymethyl)-
• 4-(hydroxymethyl)-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-2-one
• 4-hydroxymethyltetrahydrobenzopsoralen
• 2H-Benzofuro(3,2-g)-1-benzopyran-2-one, 6,7,8,9-tetrahydro-4-(hydroxymethyl)-
• 4-(hydroxymethyl)-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-2-one
• 4-Hydorxymethyltetrahydrobenzopsoralen
• 123577-48-0
• DTXSID50154042

• Inchi： 1S/C16H14O4/c17-8-9-5-16(18)20-14-7-15-12(6-11(9)14)10-3-1-2-4-13(10)19-15/h5-7,17H,1-4,8H2
• InChI Key： ZFOHJZJKWGWLEE-UHFFFAOYSA-N
• SMILES： O1C2C=C3C(C(CO)=CC(=O)O3)=CC=2C2=C1CCCC2

Computed Properties

• Exact Mass: 270.08922
• Monoisotopic Mass: 270.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 59.7Ų

Experimental Properties

• Density: 1.2681 (rough estimate)
• Boiling Point: 369.45°C (rough estimate)
• Flash Point: 266.5°C
• Refractive Index: 1.5447 (estimate)
• PSA: 59.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Linear furanocoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Furanocoumarins Linear furanocoumarins